Cas no 2171897-59-7 (4-Amino-1-ethyl-5-(pentafluoroethyl)pyrrolidin-2-one)

• Product Name: 4-Amino-1-ethyl-5-(pentafluoroethyl)pyrrolidin-2-one
• CAS No: 2171897-59-7
• MF: C₈H₁₁F₅N₂O
• MW: 246.177759408951
• CID: 5566117
• PubChem ID: 165595382
• Update Time: 2025-05-21

4-Amino-1-ethyl-5-(pentafluoroethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2171897-59-7
• EN300-1636165
• 4-amino-1-ethyl-5-(pentafluoroethyl)pyrrolidin-2-one
• 4-Amino-1-ethyl-5-(pentafluoroethyl)pyrrolidin-2-one

• Inchi： 1S/C8H11F5N2O/c1-2-15-5(16)3-4(14)6(15)7(9,10)8(11,12)13/h4,6H,2-3,14H2,1H3
• InChI Key： HUSNFHYPZGCNFD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C(CC(N1CC)=O)N)F

Computed Properties

• Exact Mass: 246.07915379g/mol
• Monoisotopic Mass: 246.07915379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-Amino-1-ethyl-5-(pentafluoroethyl)pyrrolidin-2-one

4-Amino-1-Ethyl-5-(Pentafluoroethyl)Pyrrolidin-2-One: A Comprehensive Overview

The compound 4-Amino-1-Ethyl-5-(Pentafluoroethyl)Pyrrolidin-2-One (CAS No: 2171897-59-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidinones, which are five-membered lactams, and its structure incorporates an amino group, an ethyl substituent, and a pentafluoroethyl group, each contributing uniquely to its chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the efficiency of production but also minimize environmental impact, aligning with the growing emphasis on sustainable chemical practices.

The molecular structure of 4-Amino-1-Ethyl-5-(Pentafluoroethyl)Pyrrolidin-2-One is characterized by a pyrrolidinone ring, which serves as a versatile scaffold for various functional groups. The amino group at position 4 imparts nucleophilic properties, making it amenable to reactions such as alkylation and acylation. The ethyl group at position 1 introduces steric effects, influencing the compound's solubility and reactivity in different solvents. Meanwhile, the pentafluoroethyl group at position 5 imparts unique electronic properties due to the high electronegativity of fluorine atoms, enhancing the compound's stability and bioavailability.

Research has highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles. The presence of fluorinated groups is known to improve drug-like properties such as lipophilicity and metabolic stability, making this compound a promising candidate for medicinal chemists exploring novel therapeutic agents.

In addition to its pharmaceutical applications, 4-Amino-1-Ethyl-5-(Pentafluoroethyl)Pyrrolidin-2-One has shown promise in materials science. Its structural rigidity and functional diversity make it a valuable building block for constructing advanced materials such as polymers and dendrimers. Recent studies have demonstrated its utility in synthesizing stimuli-responsive materials that exhibit reversible changes in properties under specific conditions, opening new avenues for applications in sensors and drug delivery systems.

The synthesis of this compound typically involves multi-step processes that require careful optimization to achieve high yields and purity. Key steps often include nucleophilic substitution reactions, ring-closing lactamization, and fluorination techniques. The integration of computational chemistry tools has significantly aided in predicting reaction pathways and optimizing synthetic routes, ensuring cost-effective and scalable production methods.

From an environmental perspective, understanding the degradation pathways of 4-Amino-1-Ethyl-5-(Pentafluoroethyl)Pyrrolidin-2-One is crucial for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms under various environmental conditions, providing insights into its persistence in natural systems and guiding strategies for safe disposal and waste management.

In conclusion, 4-Amino-1-Ethyl-5-(Pentafluoroethyl)Pyrrolidin-2-One stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for scientists seeking innovative solutions in drug development, materials science, and beyond. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly significant role in advancing both academic and industrial frontiers.